Cas no 1895335-18-8 (1-(3,5-dimethoxy-4-methylphenyl)cyclobutan-1-amine)

• Product Name: 1-(3,5-dimethoxy-4-methylphenyl)cyclobutan-1-amine
• CAS No: 1895335-18-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6136508
• PubChem ID: 117316613
• Update Time: 2025-06-28

1-(3,5-dimethoxy-4-methylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxy-4-methylphenyl)cyclobutan-1-amine
• 1895335-18-8
• EN300-1795220

• Inchi： 1S/C13H19NO2/c1-9-11(15-2)7-10(8-12(9)16-3)13(14)5-4-6-13/h7-8H,4-6,14H2,1-3H3
• InChI Key： QKOKBIHKKLMUSW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C=C(C=1)C1(CCC1)N)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(3,5-dimethoxy-4-methylphenyl)cyclobutan-1-amine

Introduction to 1-(3,5-Dimethoxy-4-Methylphenyl)Cyclobutan-1-Amine (CAS No. 1895335-18-8)

1-(3,5-Dimethoxy-4-Methylphenyl)Cyclobutan-1-Amine, also known by its CAS registry number CAS No. 1895335-18-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with an amine group and a substituted phenyl ring. The phenyl group is further substituted with methoxy groups at the 3 and 5 positions and a methyl group at the 4 position, making it a highly functionalized molecule with potential applications in drug design and synthesis.

The synthesis of 1-(3,5-Dimethoxy-4-Methylphenyl)Cyclobutan-1-Amine involves a series of carefully designed reactions that highlight the versatility of cyclobutane chemistry. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its use in pharmaceutical applications. The compound's stability under various conditions has also been extensively studied, making it a promising candidate for further research.

In terms of biological activity, CAS No. 1895335-18-8 has shown potential in modulating cellular pathways associated with neurodegenerative diseases. For instance, recent findings suggest that it may influence the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. This opens up new avenues for exploring its role in therapeutic interventions for neurodegenerative disorders.

The structural uniqueness of 1-(3,5-Dimethoxy-4-Methylphenyl)Cyclobutan-1-Amine also makes it an attractive molecule for studying stereochemical effects in medicinal chemistry. Researchers have employed advanced computational methods to model its interactions with target proteins, providing insights into its binding affinity and selectivity.

Moreover, the compound's pharmacokinetic properties have been evaluated in preclinical models, revealing promising bioavailability profiles that support its potential as a drug candidate. These studies have been complemented by toxicological assessments to ensure safety margins are within acceptable limits for further development.

In conclusion, CAS No. 1895335-18-8, or 1-(3,5-Dimethoxy-4-Methylphenyl)Cyclobutan-1-Amine, stands out as a valuable molecule in contemporary chemical research due to its versatile structure and potential therapeutic applications. Continued exploration into its properties will undoubtedly contribute to advancements in drug discovery and development.